Cas no 65-71-4 (Thymine)

Thymine Properties

Names and Identifiers

• Thymine
• 2,4-DIHYDROXY-5-METHYLPYRIMIDINE
• 2,4-DIHYDROXY-5-METHYLPYRIMIDINE 5-METHYLURACIL
• 5-METHYL-1,2,4-DIHYDROXYPYRIMIDINE
• 5-METHYL-2,4-DIHYDROXYPYRIMIDINE
• 5-METHYLPYRIMIDINE-2,4-DIOL
• 5-METHYLURACIL
• D-THYMIDINE
• METHYL(5-) URACIL
• THYMIN
• 2,4(1H,3H)-Pyrimidinedione, 5-methyl-
• 2,4-Dihydroxy-5-methylpyrimidin
• 3h)-pyrimidinedione,5-methyl-4(1h
• 4(1H,3H)-Pyrimidinedione,5-methyl-2
• 5-Methyl-2,4(1H,3H)-pyrimidinedione
• 5-Methyl-2,4-dioxypyrimidine
• 5-Methylpyrimidine-2,4-dione
• thymin(purinebase)
• 5-Methylpyrimidine-2,4(1H,3H)-dione
• THYMIN(RG)
• Clospirazine
• ThyMine 5GR
• THYMINE extrapure
• Zidovudine Related CoMpound C
• Thymine anhydrate
• Thymin (purine base)
• 5-Methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 5-methyl-1H-pyrimidine-2,4-dione
• 5-Methyl Uracil
• 4-Hydroxy-5-methylpyrimidin-2(1H)-one
• NSC14705
• QR26YLT7LT
• 5-Methylpyrimidine-2,4(1H,3H)-dione (Thymine)
• +Expand

• MDL： MFCD00006026
• InChIKey： RWQNBRDOKXIBIV-UHFFFAOYSA-N
• Inchi： 1S/C5H6N2O2/c1-3-2-6-5(9)7-4(3)8/h2H,1H3,(H2,6,7,8,9)
• SMILES： O=C1C(C([H])([H])[H])=C([H])N([H])C(N1[H])=O
• BRN： 117880

Computed Properties

• Exact Mass: 126.04300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 126.042927
• Heavy Atom Count: 9
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 58.2
• Molecular Weight: 126.11

Experimental Properties

• LogP: -0.62840
• PSA: 65.72000
• Merck: 9398
• Refractive Index: 1.5090 (estimate)
• Water Partition Coefficient: Soluble in hot water. Slightly soluble in alcohol.
• Boiling Point: 234.21°C (rough estimate)
• Melting Point: ~320 °C (dec.) (lit.)
• Flash Point: 198 oC
• Solubility: 3820mg/L (at 25 °C)
• Color/Form: Powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: It is poorly soluble in water at room temperature, slightly soluble in alcohol, soluble in lye, acid, formamide, DMF and pyridine
• Sensitiveness: Sensitive to light
• pka: 9.94(at 25℃)
• Density: 1.3541 (rough estimate)

Thymine Security Information

• RTECS：XP2100000
• WGK Germany：2
• Safety Term：S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303
• Warning Statement： P312
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： R36: eye irritation. R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning
• TSCA：Yes

Thymine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents